Cas no 2089649-81-8 (4-CHLOROPHTHALAZINE-6-CARBONITRILE)

4-CHLOROPHTHALAZINE-6-CARBONITRILE structure
2089649-81-8 structure
Product Name:4-CHLOROPHTHALAZINE-6-CARBONITRILE
CAS No:2089649-81-8
MF:C9H4ClN3
MW:189.601160049438
CID:5699016
PubChem ID:138110411
Update Time:2023-10-14

4-CHLOROPHTHALAZINE-6-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

    • 4-CHLOROPHTHALAZINE-6-CARBONITRILE
    • 2089649-81-8
    • 4-Chloro-6-phthalazinecarbonitrile
    • Inchi: 1S/C9H4ClN3/c10-9-8-3-6(4-11)1-2-7(8)5-12-13-9/h1-3,5H
    • InChI Key: MFPUKWNRUOFCGK-UHFFFAOYSA-N
    • SMILES: C1C2=C(C=C(C#N)C=C2)C(Cl)=NN=1

Computed Properties

  • Exact Mass: 189.0093748g/mol
  • Monoisotopic Mass: 189.0093748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 49.6Ų

Experimental Properties

  • Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 454.3±25.0 °C(Predicted)
  • pka: -0.14±0.30(Predicted)
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